Cas no 65685-52-1 (1,2-Benzisoxazole,3,5,6-trimethyl-(9CI))

• Product Name: 1,2-Benzisoxazole,3,5,6-trimethyl-(9CI)
• CAS No: 65685-52-1
• MF: C₁₀H₁₁NO
• MW: 161.200442552567
• CID: 962339
• PubChem ID: 12385475
• Update Time: 2025-04-19

1,2-Benzisoxazole,3,5,6-trimethyl-(9CI) Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzisoxazole,3,5,6-trimethyl-(9CI)
• 2(1H)-Pyridinone, 3,5,6-trimethyl-
• 3,5,6-trimethyl-1,2-benzisoxazole
• 3,5,6-trimethyl-2(1H)-pyridone
• 3,5,6-trimethyl-2-pyridone
• 3,5,6-trimethyl-benzo[d]isoxazole
• CTK1H9483
• PYR424
• 1,2-Benzisoxazole, 3,5,6-trimethyl-
• DTXSID501293146
• SDBCKBMXHBYHHZ-UHFFFAOYSA-N
• SCHEMBL6988890
• 3,5,6-Trimethylbenzo[d]isoxazole
• DB-278736
• 65685-52-1

• Inchi： 1S/C10H11NO/c1-6-4-9-8(3)11-12-10(9)5-7(6)2/h4-5H,1-3H3
• InChI Key： SDBCKBMXHBYHHZ-UHFFFAOYSA-N
• SMILES： O1C2C=C(C)C(C)=CC=2C(C)=N1

Computed Properties

• Exact Mass: 161.084063974g/mol
• Monoisotopic Mass: 161.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26Ų